Methyl 4-bromo-2-hydroxy-5-methylbenzoate

• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol
• IUPAC Name: methyl 4-bromo-2-hydroxy-5-methylbenzoate
• InChI: InChI=1S/C9H9BrO3/c1-5-3-6(9(12)13-2)8(11)4-7(5)10/h3-4,11H,1-2H3
• InChI Key: ORTUQXZNGAVGGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)O)C(=O)OC

Description

Methyl 4-bromo-2-hydroxy-5-methylbenzoate is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-hydroxy-5-methylbenzoic acid (may be prepared as described in Description 13; 1.47 g, 6.36 mmol) in methanol (15 ml) was added thionyl chloride (0.93 ml, 12.72 mmol). The reaction was heated at 50° C. for 72 hours, then DCM (20 ml) and water (10 ml) were added. The organic layer was separated and washed with saturated NaHCO3 solution (10 ml), dried (MgSO4) and the solvent removed in vacuo to yield the title compound as a white solid. 1.2 g.